Cas no 349401-46-3 (ethyl {[2-(morpholin-4-yl)ethyl]carbamoyl}formate)

• Product Name: ethyl {[2-(morpholin-4-yl)ethyl]carbamoyl}formate
• CAS No: 349401-46-3
• MF: C₁₀H₁₈N₂O₄
• MW: 230.260922908783
• MDL: MFCD02625488
• CID: 3104150
• PubChem ID: 5152769
• Update Time: 2025-10-24

ethyl {[2-(morpholin-4-yl)ethyl]carbamoyl}formate Chemical and Physical Properties

Names and Identifiers

• N-(2-Morpholin-4-yl-ethyl)-oxalamic acid ethyl ester
• ethyl {[2-(morpholin-4-yl)ethyl]carbamoyl}formate
• ethyl {[2-(morpholin-4-yl)ethyl]amino}(oxo)acetate
• Ethyl 2-((2-morpholinoethyl)amino)-2-oxoacetate
• ethyl 2-[(2-morpholinoethyl)amino]-2-oxoacetate
• ethyl 2-(2-morpholin-4-ylethylamino)-2-oxoacetate
• CS-0287681
• ETHYL ([2-(MORPHOLIN-4-YL)ETHYL]CARBAMOYL)FORMATE
• 349401-46-3
• SCHEMBL3470544
• STK395998
• CHEMBL4952636
• AKOS003286315
• EN300-236299
• ETHYL([2-(MORPHOLIN-4-YL)ETHYL]CARBAMOYL)FORMATE

• MDL： MFCD02625488
• Inchi： 1S/C10H18N2O4/c1-2-16-10(14)9(13)11-3-4-12-5-7-15-8-6-12/h2-8H2,1H3,(H,11,13)
• InChI Key： UDRHIBCFNZWDRK-UHFFFAOYSA-N
• SMILES： O1CCN(CCNC(C(=O)OCC)=O)CC1

Computed Properties

• Exact Mass: 230.12665706Da
• Monoisotopic Mass: 230.12665706Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3

ethyl {[2-(morpholin-4-yl)ethyl]carbamoyl}formate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl {[2-(morpholin-4-yl)ethyl]carbamoyl}formate

Recent Advances in the Study of Ethyl {[2-(Morpholin-4-yl)ethyl]carbamoyl}formate (CAS: 349401-46-3)

Ethyl {[2-(morpholin-4-yl)ethyl]carbamoyl}formate (CAS: 349401-46-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its morpholine and carbamate functional groups, has demonstrated potential in various therapeutic applications, including enzyme inhibition and drug delivery systems. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biomedical applications.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of ethyl {[2-(morpholin-4-yl)ethyl]carbamoyl}formate as a novel inhibitor of histone deacetylases (HDACs). The researchers employed molecular docking and kinetic assays to demonstrate its selective inhibition of HDAC6, a key enzyme implicated in cancer progression. The compound exhibited promising IC50 values, suggesting its potential as a lead compound for anticancer drug development.

In another study, researchers explored the use of ethyl {[2-(morpholin-4-yl)ethyl]carbamoyl}formate as a prodrug for targeted drug delivery. By conjugating the compound with therapeutic agents, they achieved enhanced solubility and controlled release properties. This approach was particularly effective in improving the bioavailability of hydrophobic drugs, as reported in a 2022 article in Advanced Drug Delivery Reviews.

The synthesis of ethyl {[2-(morpholin-4-yl)ethyl]carbamoyl}formate has also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable, high-yield synthesis route that minimizes byproducts and reduces production costs. This advancement is expected to facilitate further preclinical and clinical studies of the compound.

Despite these promising developments, challenges remain in the clinical translation of ethyl {[2-(morpholin-4-yl)ethyl]carbamoyl}formate. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future research. However, the compound's unique chemical properties and demonstrated biological activities make it a compelling candidate for continued investigation in the chemical biology and pharmaceutical fields.